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Compound of Interest

Compound Name:
2-(Ethylthio)ethylamine

hydrochloride

Cat. No.: B146933 Get Quote

An In-depth Technical Guide to 2-(Ethylthio)ethylamine Hydrochloride

Core Compound Identification
CAS Number: 54303-30-9[1][2][3][4]

This document provides a comprehensive technical overview of 2-(Ethylthio)ethylamine
hydrochloride, a versatile chemical intermediate. It is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis. The guide covers the

compound's chemical and physical properties, safety information, potential synthesis protocols,

and key applications, presenting data in a structured and accessible format.

Chemical and Physical Properties
The fundamental properties of 2-(Ethylthio)ethylamine hydrochloride are summarized below.

These characteristics are essential for its handling, storage, and application in experimental

settings.
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Property Value Reference(s)

Molecular Formula
C4H12ClNS or

C₂H₅SCH₂CH₂NH₂•HCl
[1][4][5]

Molecular Weight 141.66 g/mol [1][2][5]

Melting Point 144-146°C (lit.) [1][2][3]

Boiling Point 167.4°C at 760 mmHg [1]

Flash Point 55.1°C [1]

Appearance

Not specified in search results.

Typically a white to off-white

solid.

Solubility

Not specified in search results.

Expected to be soluble in

water.

Canonical SMILES CCSCCN.Cl [1][5]

InChI Key
AZQOTRRSHMSXFJ-

UHFFFAOYSA-N
[1][5][6]

EC Number 259-081-8 [1][5]

MDL Number MFCD00012903 [2]

Safety and Handling
While specific GHS hazard classifications for the hydrochloride salt were not found, the free

base, 2-(Ethylthio)ethylamine (CAS 36489-03-9), is classified as a dangerous good for

transport.[7] The safety information for the free base is provided below for reference and

indicates that the hydrochloride salt should be handled with care in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://www.scbt.com/p/2-ethylthio-ethylamine-hydrochloride-54303-30-9
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C3C8MP2BUH
https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://www.myskinrecipes.com/shop/en/sulfur-containing-amines/62347--2-ethylthioethylamine-hydrochloride.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C3C8MP2BUH
https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://www.myskinrecipes.com/shop/en/sulfur-containing-amines/62347--2-ethylthioethylamine-hydrochloride.html
https://www.chemsrc.com/en/cas/54303-30-9_1194221.html
https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C3C8MP2BUH
https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C3C8MP2BUH
https://spectrabase.com/compound/L2FqVUfjQ5o
https://www.alfa-chemistry.com/cas_54303-30-9.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C3C8MP2BUH
https://www.myskinrecipes.com/shop/en/sulfur-containing-amines/62347--2-ethylthioethylamine-hydrochloride.html
https://www.scbt.com/p/2-ethylthio-ethylamine-36489-03-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class
GHS Pictogram(s) & Signal
Word

Hazard Statement(s) for
Free Base (CAS 36489-03-
9)

Flammability GHS02: Flame
Highly flammable liquid and

vapor.

Corrosion GHS05: Corrosion
Causes severe skin burns and

eye damage.

Health Hazard GHS07: Exclamation Mark
May cause respiratory

irritation.

Signal Word Danger

Note: This data is for the free base and should be used as a guideline. Always consult the

specific Safety Data Sheet (SDS) for 2-(Ethylthio)ethylamine hydrochloride before use.

Storage: Store at room temperature in a dry, airtight container.[2]

Experimental Protocols and Synthesis
2-(Ethylthio)ethylamine hydrochloride serves as a building block in organic synthesis. While

specific, detailed experimental protocols for its synthesis are proprietary to chemical suppliers,

a plausible synthetic route can be derived from known chemical reactions of its precursors.

Proposed Synthesis Workflow:

The synthesis of the free base, 2-(ethylthio)ethylamine, can be envisioned through the reaction

of sodium ethanethiolate with 2-chloroethylamine, followed by hydrochloride salt formation.
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Step 1: Formation of Sodium Ethanethiolate

Step 2: Nucleophilic Substitution

Step 3: Hydrochloride Salt Formation

Ethanethiol
(CH3CH2SH)

Sodium Hydroxide
(NaOH)

Sodium Ethanethiolate
(CH3CH2SNa)

Sodium Ethanethiolate
(from Step 1)

Water
(H2O)

+ +

2-Chloroethylamine
Hydrochloride

2-(Ethylthio)ethylamine
(Free Base)

2-(Ethylthio)ethylamine
(from Step 2)

Sodium Chloride
(NaCl)

+ +

2-(Ethylthio)ethylamine
Hydrochloride

HCl in Ether

 

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2-(Ethylthio)ethylamine hydrochloride.
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Methodology:

Nucleophile Preparation: Ethanethiol is deprotonated using a strong base like sodium

hydroxide in a suitable solvent to form the sodium ethanethiolate nucleophile.

Nucleophilic Substitution: The resulting ethanethiolate attacks 2-chloroethylamine

hydrochloride in an S(_N)2 reaction, displacing the chloride ion to form the free base, 2-

(ethylthio)ethylamine.

Salt Formation and Purification: The free base is isolated and then treated with hydrochloric

acid (often as a solution in an organic solvent like ether) to precipitate the desired 2-
(Ethylthio)ethylamine hydrochloride salt. The product can then be purified by

recrystallization.

Analytical Characterization: The structure and purity of 2-(Ethylthio)ethylamine
hydrochloride are typically confirmed using standard analytical techniques. Available spectral

data includes:

Nuclear Magnetic Resonance (NMR): 13C NMR spectra are available for structural

elucidation.[6]

Infrared Spectroscopy (FTIR): FTIR spectra can confirm the presence of key functional

groups.[6]

Raman Spectroscopy: Raman spectra provide complementary vibrational information.[6]

Applications in Research and Development
2-(Ethylthio)ethylamine hydrochloride is a valuable intermediate due to its bifunctional

nature, possessing both a primary amine and a thioether group. This structure allows for its

incorporation into a wide range of more complex molecules.
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Key Application Areas

2-(Ethylthio)ethylamine
Hydrochloride
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Material Science
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Complexes (Pd, Pt, Cr)
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Caption: Major application areas for 2-(Ethylthio)ethylamine hydrochloride.

1. Pharmaceutical and Agrochemical Synthesis: The primary use of this compound is as a

versatile intermediate in organic synthesis.[2] The presence of a sulfur-containing functional

group is crucial for the biological activity of many pharmaceutical and agrochemical

compounds.[2] The 2-phenethylamine scaffold, a related structure, is found in a vast array of

medicinally active compounds, highlighting the importance of this structural motif in drug

design.[8]

2. Coordination Chemistry: The amine and thioether groups act as excellent ligands for

transition metals. Research has shown its use in forming complexes with Palladium (Pd) and

Platinum (Pt).[3] It has also been utilized in the synthesis of bis(phosphino)amine ligands for

Chromium(III) catalyzed ethylene tetramerization.[3]

3. Material Science: Its molecular structure lends itself to applications in material science. The

amine and thioether functionalities contribute to its effectiveness as a corrosion inhibitor by

adsorbing onto metal surfaces.[2] It also serves as a component in the preparation of

specialized surfactants and emulsifiers.[2]
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4. Research in Biological Activity: While research on the direct biological activity of 2-
(ethylthio)ethylamine hydrochloride is limited, related thiol-containing compounds are often

investigated for various therapeutic properties. For instance, derivatives of the structurally

similar 2-(tritylthio)ethylamine have been studied for their potential as antioxidants and enzyme

inhibitors.[9] This suggests that derivatives of 2-(ethylthio)ethylamine could be valuable leads in

drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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